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Compound of Interest

Compound Name: 4-lodopyridine-3-carbonitrile

Cat. No.: B1352713

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. A comprehensive, official Safety Data Sheet (SDS) for 4-
lodopyridine-3-carbonitrile (CAS No. 490039-72-0) was not available at the time of writing.
The information herein is compiled from available data for this compound and structurally
related chemicals. Users must exercise extreme caution, conduct their own risk assessments,
and consult with qualified safety professionals before handling this substance.

Introduction

4-lodopyridine-3-carbonitrile is a halogenated pyridine derivative that serves as a valuable
building block in medicinal chemistry and pharmaceutical research. Its unique electronic and
steric properties make it a versatile reagent in the synthesis of complex organic molecules.
However, the presence of both an iodo and a cyano group on the pyridine ring suggests
potential significant health hazards. This guide provides an in-depth overview of the potential
hazards associated with 4-lodopyridine-3-carbonitrile and outlines essential safety
precautions for its handling, storage, and disposal.

Hazard Identification and Classification

While a complete GHS classification is not readily available, information from chemical
suppliers indicates that 4-lodopyridine-3-carbonitrile is classified under Hazard Class 6.1,
Packing Group lll, designating it as a toxic substance.[1] Based on the known hazards of
analogous compounds such as 4-lodopyridine and other cyanopyridines, the following potential
hazards should be assumed:
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e Acute Toxicity (Oral, Dermal, Inhalation): Likely to be harmful or toxic if swallowed, in contact

with skin, or if inhaled. The nitrile group may metabolize to release cyanide, a potent

systemic poison.

o Skin Corrosion/Irritation: Expected to cause skin irritation.

o Serious Eye Damage/Irritation: Expected to cause serious eye irritation.

¢ Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Physical and Chemical Properties

Property Value Source
CAS Number 490039-72-0 [1]
Molecular Formula C6H3IN2 [1]
Molecular Weight 230.01 g/mol [1]
Appearance Pale brown crystalline powder [1]
Melting Point ca. 124°C [1]
Boiling Point 309.5 £ 27.0 °C (Predicted) [1]
Density 2.04 £ 0.1 g/cm3 (Predicted) [1]
Sensitivity Light Sensitive [1]

Experimental Protocols and Safety Precautions

Given the potential toxicity, all work with 4-lodopyridine-3-carbonitrile must be conducted

with strict adherence to safety protocols.

Engineering Controls

e Fume Hood: All handling of 4-lodopyridine-3-carbonitrile, including weighing and transfers,

must be performed in a certified chemical fume hood to prevent inhalation of dust or vapors.

« Ventilation: The laboratory should be well-ventilated.
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when working with this compound.

PPE Item Specification

Rationale

) Chemical safety goggles and a
Eye Protection )
face shield.

Protects against splashes and

airborne particles.

Nitrile or neoprene gloves.
_ Check manufacturer's
Hand Protection o
compatibility data. Double

gloving is recommended.

Prevents skin contact.

] A flame-retardant lab coat, fully
Body Protection
fastened.

Protects against splashes and
contamination of personal
clothing.

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and
Respiratory Protection particulates may be necessary
for certain operations, such as
handling large quantities or in

case of ventilation failure.

Prevents inhalation of dust and

vapors.

Handling and Storage
e Handling:

o Avoid creating dust.

o Use non-sparking tools.

o Wash hands thoroughly after handling.

o Do not eat, drink, or smoke in the work area.

o Storage:
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Emergency Procedures
First Aid Measures

Store in a tightly sealed, light-resistant container.
Keep in a cool, dry, and well-ventilated area.[1]
Recommended storage temperature is 2-8°C.[1]

Store away from incompatible materials such as strong oxidizing agents.

Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill and Leak Procedures

A detailed workflow for handling a chemical spill is crucial for maintaining laboratory safety.

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://amp.chemicalbook.com/ProductChemicalPropertiesCB4843548_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4843548_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Handling a Chemical Spill

Evacuate Immediate Area
Alert Others

Assess the Spill
(Size, Location, Substance)

Small, Controllable Spill?

Don Appropriate PPE Large or Uncontrolled Spill

Contain the Spill
(Use absorbent pads/sand)

Contact Emergency Services
(e.g., EHS)

Neutralize (If applicable)
and Absorb

Collect Waste in a
Sealed Container

Decontaminate the Area
and Equipment

Dispose of Waste as
Hazardous Material

Report the Incident

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill.
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Disposal Considerations

Waste generated from 4-lodopyridine-3-carbonitrile must be treated as hazardous waste.
o Collect waste in a designated, properly labeled, and sealed container.
» Dispose of the waste through a licensed hazardous waste disposal company.

e Do not dispose of down the drain or in regular trash.

Conclusion

4-lodopyridine-3-carbonitrile is a chemical that requires careful handling due to its potential
toxicity. Researchers and laboratory personnel must be fully aware of the potential hazards and
adhere to the stringent safety protocols outlined in this guide. The absence of a comprehensive
SDS necessitates a highly cautious approach. By implementing robust engineering controls,
consistent use of appropriate personal protective equipment, and adherence to safe handling
and emergency procedures, the risks associated with the use of this compound can be
effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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